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Compound of Interest

Compound Name: [3H]pemetrexed

Cat. No.: B11935350

Get Quote

Immediate Hazard Classification: Mixed Low-Level
Waste (MLLW)
Attention: [3H]Pemetrexed presents a dual hazard profile: it is both a NIOSH Group 1

Hazardous Drug (Antineoplastic) and a Radioactive Material (Tritium, low-energy beta emitter).

Disposal of this compound is governed by the "Mixed Waste" regulations (RCRA + Atomic

Energy Act).[1][2][3] Do not dispose of this material in standard "Radioactive Only" bins or

"Chemotherapy Only" bins. It requires a dedicated Mixed Waste stream.

Part 1: The Core Directive (Operational Safety)
As researchers, we often underestimate Tritium (

H) because of its low energy (

keV), assuming it is "safe." However, when coupled with Pemetrexed (a folate antimetabolite),
the risk profile changes. Pemetrexed is cytotoxic and teratogenic. If [3H]Pemetrexed is
absorbed through the skin, you receive both a systemic chemical dose and an internal radiation
dose.
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The Golden Rule of Mixed Waste:

If a waste item is chemically hazardous (Pemetrexed) AND radioactive (Tritium), the Chemical

Hazard dictates the storage requirements, while the Radiation Hazard dictates the disposal site

and shielding protocols.

Personal Protective Equipment (PPE) Matrix
Component Specification Scientific Rationale

Gloves

Double-gloving required. Inner:

Nitrile (4 mil) Outer: Nitrile

(Extended Cuff)

Tritium can permeate standard

latex. Pemetrexed is a skin

irritant.[4][5][6] Double nitrile

provides a verified barrier

against both aqueous tritium

and cytotoxic agents.

Respiratory
Biosafety Cabinet (Class II,

Type B2)

Pemetrexed dust/aerosols are

hazardous.[4][7] Type B2 (total

exhaust) is preferred for

volatiles, though Type A2 is

acceptable for non-volatile

liquid handling.

Body Tyvek Lab Coat (Impervious)

Cotton coats absorb spills,

holding the radiation against

your chest. Impervious Tyvek

sheds liquid, preventing

dermal absorption.

Part 2: Step-by-Step Disposal Protocol
Workflow 1: Liquid Scintillation Vials (The "Deregulation" Trap)
Crucial Insight: The NRC allows drain disposal of liquid scintillation fluids containing <0.05
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Ci/g of H-3 (10 CFR 20.2005). HOWEVER, this exemption is VOID for [3H]Pemetrexed.
Because Pemetrexed is a hazardous chemical, you cannot pour it down the drain, regardless
of the radioactivity level.

Segregation: Do not mix [3H]Pemetrexed vials with standard H-3/C-14 vials.

Container: Use the original tray or a double-lined polyethylene bag.

Labeling: Mark clearly as "MIXED WASTE: SCINTILLATION FLUID + CYTOTOXIC."

Disposal: These must be incinerated at a facility licensed for both hazardous and radioactive

waste.

Workflow 2: Aqueous/Solvent Liquid Waste
Primary Containment: Collect in a wide-mouth Nalgene bottle (High-Density Polyethylene -

HDPE). Glass is discouraged due to breakage risk.

Chemical Deactivation (Pre-Disposal):

Add Sodium Hypochlorite (Bleach) to the liquid waste to a final concentration of ~10%.

Why? Bleach oxidizes the Pemetrexed structure, reducing its cytotoxic activity. It does not

remove the radioactivity.

Secondary Containment: Place the Nalgene bottle inside a secondary plastic bin to catch

drips.

Manifesting: List the chemical constituents (e.g., "Water 90%, Pemetrexed <1%, Bleach 9%")

and the Isotope Activity (e.g., "H-3, 5 mCi").

Workflow 3: Solid Waste (Gloves, Tips, Columns)
Sharps: Needles/syringes used with [3H]Pemetrexed go into a Red Sharps Container

labeled with a "Radioactive" sticker. Do not recap needles.

Dry Solids: Place in a dedicated radioactive waste box lined with a yellow heavy-duty bag.
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Labeling: Apply "Cytotoxic/Chemotherapy" warning tape over the radioactive bag. This alerts

EHS that the contents are chemically toxic.

Part 3: Visualization & Logic
Figure 1: Mixed Waste Segregation Decision Tree
This logic flow ensures you never accidentally violate RCRA or NRC regulations.
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Caption: Decision logic for segregating [3H]Pemetrexed waste streams to ensure compliance

with Mixed Waste regulations.

Figure 2: Decontamination Verification Loop
How do you know your workspace is safe? You cannot use a Geiger counter for Tritium. You

must use the "Swipe & Count" method.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11935350/docs?utm_src=pdf-body-img#3h-pemetrexed-proper-disposal-procedures-a-senior-scientist-s-guide
https://www.benchchem.com/product/b11935350/docs?utm_src=pdf-body#3h-pemetrexed-proper-disposal-procedures-a-senior-scientist-s-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Clean Surface
(10% Bleach -> Water Rinse)

Step 2: Take Swipe
(Filter paper, 100cm² area)

Step 3: LSC Analysis
(Liquid Scintillation Counter)

Activity > 2x Background?
YES (Contaminated) Step 4: Document in

Rad Safety Log
NO (Clean)

Click to download full resolution via product page

Caption: The iterative process for verifying decontamination of Tritium and Pemetrexed.

Part 4: Decontamination & Spill Response
If a spill occurs, you must neutralize the cytotoxicity and contain the radiation.

Isolate: Place absorbent pads (dampened with water) over the spill to prevent aerosolization

of Pemetrexed powder or spread of liquid.

Neutralize: Apply 10% Sodium Hypochlorite (Bleach) to the area. Allow to sit for 15 minutes.

This degrades the Pemetrexed molecule.[7]

Clean: Wipe up with absorbent towels.

Rinse: Wash the area with water and soap to remove the bleach and residual Tritium.

Verify: Perform the "Swipe & Count" protocol (Figure 2) to ensure no radioactive residue

remains. A Geiger counter will not detect [3H] contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Mixed waste (radioactive/hazardous) - Wikipedia [en.wikipedia.org]

2. rcrapublic.epa.gov [rcrapublic.epa.gov]

3. epa.gov [epa.gov]

4. sds.edqm.eu [sds.edqm.eu]

5. ehs.lilly.com [ehs.lilly.com]

6. eugiaus.com [eugiaus.com]

7. malsparo.com [malsparo.com]

8. cdc.gov [cdc.gov]

9. phmcuniversity.com [phmcuniversity.com]

10. An Overview of Mixed Waste [fbaum.unc.edu]

11. cdc.gov [cdc.gov]

12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [[3H]Pemetrexed Proper Disposal Procedures: A Senior
Scientist’s Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935350/docs#3h-pemetrexed-proper-disposal-
procedures-a-senior-scientist-s-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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